Cas no 301222-60-6 (3-(Piperidin-4-yl)pyridine dihydrochloride)

• Product Name: 3-(Piperidin-4-yl)pyridine dihydrochloride
• CAS No: 301222-60-6
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• CID: 3163069
• PubChem ID: 21192973
• Update Time: 2025-06-08

3-(Piperidin-4-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)pyridine dihydrochloride
• BMA22260
• EN300-1222683
• Z3243815051
• MFCD26406202
• AKOS024462765
• DB-098929
• F2167-2634
• SCHEMBL7507547
• 301222-60-6
• starbld0017235
• CS-0450711
• E70402
• 3-piperidin-4-ylpyridine;dihydrochloride

• Inchi： 1S/C10H14N2.2ClH/c1-2-10(8-12-5-1)9-3-6-11-7-4-9;;/h1-2,5,8-9,11H,3-4,6-7H2;2*1H
• InChI Key： PUOFTXQLJPYTRT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 234.0690539Da
• Monoisotopic Mass: 234.0690539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(Piperidin-4-yl)pyridine dihydrochloride

Introduction to 3-(Piperidin-4-yl)pyridine dihydrochloride (CAS No. 301222-60-6)

3-(Piperidin-4-yl)pyridine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 301222-60-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bisquaternary salt derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a piperidine moiety linked to a pyridine ring, both of which are heterocyclic structures widely recognized for their role in medicinal chemistry. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable candidate for formulation in biological assays and therapeutic applications.

The structural framework of 3-(Piperidin-4-yl)pyridine dihydrochloride combines the nitrogen-rich environment of piperidine with the electron-deficient characteristics of pyridine, creating a molecule with diverse chemical reactivity and biological interactions. This dual functionality has been exploited in various research endeavors, particularly in the design of small-molecule inhibitors and modulators. The presence of multiple nitrogen atoms allows for hydrogen bonding interactions, which are crucial for binding affinity in drug-receptor interactions. Furthermore, the quaternary ammonium groups in the salt form contribute to strong ionic interactions, enhancing stability and bioavailability.

In recent years, 3-(Piperidin-4-yl)pyridine dihydrochloride has been explored as a key intermediate in the synthesis of more complex pharmacophores. Its versatility makes it a valuable building block for designing molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. The compound's ability to cross the blood-brain barrier has been particularly intriguing for researchers working on central nervous system (CNS) therapeutics. Preclinical studies have demonstrated its potential as a scaffold for developing novel antipsychotic and antidepressant agents, leveraging its structural similarities to known active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 3-(Piperidin-4-yl)pyridine dihydrochloride is its role in modulating enzyme activity. Researchers have identified its interaction with various enzymes involved in metabolic pathways, suggesting applications in treating metabolic disorders such as diabetes and obesity. The compound's ability to inhibit or activate specific enzymes while maintaining high selectivity is critical for minimizing side effects and improving therapeutic outcomes. Additionally, its dihydrochloride salt form provides a stable and predictable pharmacokinetic profile, which is essential for drug development.

The synthesis of 3-(Piperidin-4-yl)pyridine dihydrochloride involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic routes include nucleophilic substitution reactions, cyclization processes, and salt formation techniques. Advanced computational methods such as molecular docking and quantum mechanical calculations have been employed to optimize synthetic pathways and predict biological activity. These computational tools aid in identifying the most efficient synthetic routes while minimizing unwanted byproducts.

Recent advancements in drug discovery have seen 3-(Piperidin-4-yl)pyridine dihydrochloride being utilized in high-throughput screening (HTS) campaigns to identify novel drug candidates. Its structural features make it an attractive scaffold for libraries designed to target specific disease mechanisms. HTS experiments have yielded promising hits that are being further optimized through structure-activity relationship (SAR) studies. These studies provide critical insights into how modifications at different positions of the molecule can enhance potency, selectivity, and pharmacokinetic properties.

The pharmacological profile of 3-(Piperidin-4-yl)pyridine dihydrochloride has been extensively studied in vitro and in vivo. In cell-based assays, it has demonstrated inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in neurodegenerative diseases like Parkinson's disease. Animal models have provided further evidence of its potential therapeutic benefits without significant toxicity at effective doses. These preclinical findings support its continued development as a lead compound for novel therapeutics.

The regulatory landscape for compounds like 3-(Piperidin-4-yl)pyridine dihydrochloride is stringent but well-defined, ensuring that any potential therapeutic applications undergo rigorous testing before reaching clinical trials. Good Manufacturing Practices (GMP) guidelines must be followed during synthesis and purification to ensure consistency and quality control. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical manufacturers are essential for advancing the development pipeline.

The future prospects of 3-(Piperidin-4-yl)pyridine dihydrochloride are promising, with ongoing research exploring new therapeutic avenues. Innovations in drug delivery systems may further enhance its efficacy by improving bioavailability or targeting specific tissues within the body. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics promise to accelerate the discovery process by predicting biological activity from chemical structures.

In conclusion,3-(Piperidin-4-yl)pyridine dihydrochloride (CAS No. 301222-60-6) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural properties make it an invaluable tool for drug discovery and development efforts aimed at addressing some of today's most pressing medical challenges.